Cas no 119647-84-6 (1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester)

119647-84-6 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester
CAS No:119647-84-6
Molecular Formula:C14H13NO3
Molecular Weight:243.257923841476
MDL:MFCD27956075
CID:1208651
PubChem ID:57435080
1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester
- ethyl 4-benzoyl-1H-pyrrole-2-carboxylate
- ethyl 4-benzoylpyrrole-2-carboxylate
- AMY42501
- 119647-84-6
- ethyl4-benzoyl-1H-pyrrole-2-carboxylate
- DB-370386
- SCHEMBL1149883
- F53804
-
- MDL: MFCD27956075
- InChIKey: AKGPFUFYYZPTQT-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H13NO3/c1-2-18-14(17)12-8-11(9-15-12)13(16)10-6-4-3-5-7-10/h3-9,15H,2H2,1H3
- SMILES: CCOC(=O)C1=CC(=CN1)C(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 243.09
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 5
- Monoisotopic Mass: 243.09
- Heavy Atom Count: 18
- Complexity: 310
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 59.2A^2
1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y0996186-10g |
ethyl 4-benzoyl-1H-pyrrole-2-carboxylate |
119647-84-6 | 95% | 10g |
$1300 | 2022-06-10 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13858-5g |
ethyl 4-benzoyl-1H-pyrrole-2-carboxylate |
119647-84-6 | 95% | 5g |
$1988 | 2023-09-07 |
1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:119647-84-6)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Related Literature
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Feng Chen,Xiuqiang Zhang,Wen Li,Kun Liu,Yifei Guo,Jiatao Yan,Afang Zhang Soft Matter, 2012,8, 4869-4872
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Aravamuthan Sundar Rajan,Srinivasan Sampath,Ashok Kumar Shukla Energy Environ. Sci., 2014,7, 1110-1116
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Hanuman Singh,Akshay Chenna,Upanshu Gangwar,Souvik Dutta,Narayanan D. Kurur,Gaurav Goel,V. Haridas Org. Biomol. Chem., 2023,21, 9054-9060
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Enamul Haque,Jong Hwa Jeong,Sung Hwa Jhung CrystEngComm, 2010,12, 2749-2754
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Samuel Couve-Bonnaire,Dominique Cahard,Xavier Pannecoucke Org. Biomol. Chem., 2007,5, 1151-1157
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Minghua Huang,John B. Henry,Philippe Fortgang,Jörg Henig,Nicolas Plumeré,Aliaksandr S. Bandarenka RSC Adv., 2012,2, 10994-11006
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Gennaro Chiarello,Vito Fabio,Antonio Politano Chem. Commun., 2019,55, 8607-8610
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